Cas no 25359-71-1 (dipentaerythritol hexa(3-mercaptopropionate))

• Product Name: dipentaerythritol hexa(3-mercaptopropionate)
• CAS No: 25359-71-1
• MF: C₂₈H₄₆O₁₃S₆
• MW: 783.0470
• MDL: MFCD00128217
• CID: 262539
• PubChem ID: 354334225
• Update Time: 2024-04-11

dipentaerythritol hexa(3-mercaptopropionate) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-,1,1'-[2-[[3-(3-mercapto-1-oxopropoxy)-2,2-bis[(3-mercapto-1-oxopropoxy)methyl]propoxy]methyl]-2-[(3-mercapto-1-oxopropoxy)methyl]-1,3-propanediyl]ester
• Propanoic acid, 3-​mercapto-​, 1,​1'-​[2-​[[3-​(3-​mercapto-​1-​oxopropoxy)​-​2,​2-​bis[(3-​mercapto-​1-​oxopropoxy)​methyl]​propoxy]​methyl]​-​2-​[(3-​mercapto-​1-​oxopropoxy)​methyl]​-​1,​3-​propane
• Propanoic acid, 3-​mercapto-​, 1,​1\'-​[2-​[[3-​(3-​mercapto-​1-​oxopropoxy)​-​2,​2-​bis[(3-​mercapto-​1-​oxopropoxy)​methyl]​propoxy]​methyl]​-​2-​[(3-​mercapto-​1-​oxopropoxy)​methyl]​-​1,​3-​p
• Propanoic acid, 3-mercapto-, 1,1'-[2-[[3-(3-mercapto-1-oxopropoxy)-2,2-bis[(3-mercapto-1-oxopropoxy)methyl]propoxy]methyl]-2-[(3-mercapto-1-oxopropoxy)met
• Propanoic acid,3-mercapto-,1,1'-[2-[[3-(3-mercapto-1-oxopropoxy)-2,2-bis[(3-mercapto-1-oxopropoxy)methyl]propoxy]methyl]-2-[(
• 2-((3-(3-Mercapto-1-oxopropoxy)-2,2-bis((3-mercapto-1-oxopropoxy)methyl)propoxy)methyl)-2-((3-mercapto-1-oxopropoxy)methyl)propane-1,3-diyl bis(3-mercaptopropionate)
• 3-[(3-sulfanylpropanoyl)oxy]-2-[(3-[(3-sulfanylpropanoyl)oxy]-2,2-bis{[(3-sulfanylpropanoyl)oxy]methyl}propoxy)methyl]-2-{[(3-sulfanylpropanoyl)oxy]methyl}propyl 3-sulfanylpropanoate
• DiPETMP
• dipentaerythritol hexa(3-mercaptopropionate)
• D5212
• [3-(3-sulfanylpropanoyloxy)-2-[[3-(3-sulfanylpropanoyloxy)-2,2-bis(3-sulfanylpropanoyloxymethyl)propoxy]methy

• MDL： MFCD00128217
• Inchi： 1S/C28H46O13S6/c29-21(1-7-42)36-15-27(16-37-22(30)2-8-43,17-38-23(31)3-9-44)13-35-14-28(18-39-24(32)4-10-45,19-40-25(33)5-11-46)20-41-26(34)6-12-47/h42-47H,1-20H2
• InChI Key： YAAUVJUJVBJRSQ-UHFFFAOYSA-N
• SMILES： S([H])C([H])([H])C([H])([H])C(=O)OC([H])([H])C(C([H])([H])OC(C([H])([H])C([H])([H])S[H])=O)(C([H])([H])OC(C([H])([H])C([H])([H])S[H])=O)C([H])([H])OC([H])([H])C(C([H])([H])OC(C([H])([H])C([H])([H])S[H])=O)(C([H])([H])OC(C([H])([H])C([H])([H])S[H])=O)C([H])([H])OC(C([H])([H])C([H])([H])S[H])=O

Computed Properties

• Exact Mass: 782.12648
• Monoisotopic Mass: 782.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 47
• Rotatable Bond Count: 34
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 173

Experimental Properties

• Color/Form: Not determined
• Density: 1.2870
• Melting Point: No data available
• Boiling Point: 828.8±65.0 °C at 760 mmHg
• Flash Point: 697.7±22.2 °C
• Refractive Index: 1.5310 to 1.5360
• PSA: 167.03
• Solubility: Not determined
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

dipentaerythritol hexa(3-mercaptopropionate) Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：(BD125798)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives
• Material Chemicals High Polymer Materials